![molecular formula C13H11FN2O2 B8515159 5-Fluoro-2-[(pyridin-4-ylmethyl)-amino]-benzoic acid](/img/structure/B8515159.png)
5-Fluoro-2-[(pyridin-4-ylmethyl)-amino]-benzoic acid
Cat. No. B8515159
M. Wt: 246.24 g/mol
InChI Key: FRALYTMTKFZCFE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08034811B2
Procedure details
Prepared by a similar procedure as described for preparation 1A, starting from 2-amino-5-fluorobenzoic acid (Aldrich) and pyridine-4-carbaldehyde. 13C-NMR (DMSO-d6) δ 168.9, 152.4, 149.6, 148.8, 147.2, 121.9, 121.6, 116.6, 113.0, 110.7, 44.9.
[Compound]
Name
1A
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[NH2:1][C:2]1[CH:10]=[CH:9][C:8]([F:11])=[CH:7][C:3]=1[C:4]([OH:6])=[O:5].[N:12]1[CH:17]=[CH:16][C:15]([CH:18]=O)=[CH:14][CH:13]=1>>[F:11][C:8]1[CH:9]=[CH:10][C:2]([NH:1][CH2:18][C:15]2[CH:16]=[CH:17][N:12]=[CH:13][CH:14]=2)=[C:3]([CH:7]=1)[C:4]([OH:6])=[O:5]
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Inputs
Step One
[Compound]
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Name
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1A
|
|
Quantity
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0 (± 1) mol
|
|
Type
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reactant
|
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Smiles
|
|
Step Two
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
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Type
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reactant
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Smiles
|
NC1=C(C(=O)O)C=C(C=C1)F
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Step Three
|
Name
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|
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Quantity
|
0 (± 1) mol
|
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Type
|
reactant
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Smiles
|
N1=CC=C(C=C1)C=O
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Conditions
Other
|
Conditions are dynamic
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1
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Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
|
Prepared by a similar procedure
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Outcomes
Product
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Name
|
|
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Type
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|
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Smiles
|
FC=1C=CC(=C(C(=O)O)C1)NCC1=CC=NC=C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
